Cas no 1171960-54-5 (4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride)

4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride is a fluorinated piperidine derivative with potential applications in pharmaceutical and chemical research. Its structure features a 4-fluoro-2-methylbenzyl group attached to a piperidine core, providing a versatile scaffold for medicinal chemistry. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. The fluorine substitution offers opportunities for further functionalization and tuning of electronic properties. Its well-defined molecular structure ensures reproducibility in research applications. The compound is typically characterized by analytical techniques such as NMR, HPLC, and mass spectrometry to confirm purity and identity.
4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride structure
1171960-54-5 structure
Product Name:4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride
CAS No:1171960-54-5
MF:C13H19ClFN
MW:243.748066186905
MDL:MFCD09260414
CID:1210565
PubChem ID:17039502
Update Time:2025-10-29

4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluoro-2-methyl-benzyl)-piperidine hydrochloride
    • AGN-PC-01A9BV
    • BP021
    • AB49908
    • KB-34384
    • KB-238299
    • 4-(4-Fluoro-2-methylbenzyl)piperidine hydrochloride
    • hydrochloride
    • 4-[(4-fluoro-2-methylphenyl)methyl]piperidine
    • 4-[(4-fluoro-2-methylphenyl)methyl]piperidine,hydrochloride
    • 1171960-54-5
    • 4-[(4-fluoro-2-methylphenyl)methyl]piperidine;hydrochloride
    • DTXSID70588789
    • CS-0339087
    • 4-[(4-Fluoro-2-methylphenyl)methyl]piperidine--hydrogen chloride (1/1)
    • MFCD09260414
    • 4-[(4-FLUORO-2-METHYLPHENYL)METHYL]PIPERIDINE HYDROCHLORIDE
    • 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride
    • MDL: MFCD09260414
    • Inchi: 1S/C13H18FN.ClH/c1-10-8-13(14)3-2-12(10)9-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7,9H2,1H3;1H
    • InChI Key: IEBCBDICBXABSR-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=C(C)C=1)CC1CCNCC1

Computed Properties

  • Exact Mass: 243.1190055g/mol
  • Monoisotopic Mass: 243.1190055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride Security Information

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Additional information on 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride

Comprehensive Overview of 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride (CAS No. 1171960-54-5)

4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride (CAS No. 1171960-54-5) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its fluorinated benzyl group, has garnered attention due to its potential role in modulating biological targets. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural uniqueness of 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride lies in its piperidine core, a common motif in bioactive molecules. The addition of a 4-fluoro-2-methyl-benzyl substituent enhances its lipophilicity and binding affinity, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative diseases and pain management, aligning with current trends in precision medicine and targeted therapy.

From a synthetic perspective, CAS No. 1171960-54-5 is often utilized as an intermediate in multi-step organic reactions. Its hydrochloride salt form improves stability and solubility, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's fluorine atom also contributes to metabolic stability, a critical factor in drug design and ADME optimization.

In the context of user-searched queries, this compound is frequently associated with topics like "piperidine-based drug candidates," "fluorinated pharmaceutical intermediates," and "CNS-targeting molecules." These keywords reflect growing interest in small-molecule therapeutics and fragment-based drug discovery. Additionally, its CAS registry number (1171960-54-5) is often searched alongside terms like "synthetic route" and "supplier information," indicating demand for technical and commercial data.

Environmental and regulatory considerations are also pivotal. While 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride is not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize green chemistry principles when synthesizing or modifying such compounds, aligning with global initiatives for sustainable pharmaceutical manufacturing.

In summary, 4-(4-Fluoro-2-methyl-benzyl)-piperidine Hydrochloride (CAS No. 1171960-54-5) represents a versatile tool for modern drug development. Its structural features and bioactive potential position it at the intersection of medicinal chemistry and translational research, addressing both scientific and industry-driven needs.

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